Cas no 53899-19-7 (8-methoxy-1,2,3,4-tetrahydroquinolin-2-one)

• Product name: 8-methoxy-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 53899-19-7
• MF: C₁₀H₁₁NO₂
• MW: 177.19984
• MDL: MFCD15144264
• CID: 1113626
• PubChem ID: 13375476

8-methoxy-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-8-methoxy-2(1H)-Quinolinone
• 8-Methoxy-3,4-dihydro-2(1H)-quinolinone
• 8-methoxy-3,4-dihydroquinolin-2(1H)-one
• 3,4-dihydro-8-methoxy-2-quinolone
• 6H-Pyrido[4,3-b]carbazole, 7-methoxy-5,11-dimethyl-
• 8-Methoxy-3,4-dihydro-1H-chinolin-2-on
• 8-methoxy-3,4-dihydro-1H-quinolin-2-one
• 8-methoxy-3,4-dihydrocarbostyril
• CTK1H7683
• Methoxy-7-ellipticin
• methoxy-8 dihydro-3,4 carbostyrile
• 8-methoxy-1,2,3,4-tetrahydroquinolin-2-one
• SCHEMBL98343
• 2(1H)-Quinolinone, 3,4-dihydro-8-methoxy-
• EN300-8118639
• 8-methoxydihydroquinolin-2-one
• DB-105191
• ILTWLOPILDYCKW-UHFFFAOYSA-N
• DTXSID301279910
• 53899-19-7

• MDL： MFCD15144264
• Inchi： InChI=1S/C10H11NO2/c1-13-8-4-2-3-7-5-6-9(12)11-10(7)8/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： ILTWLOPILDYCKW-UHFFFAOYSA-N
• SMILES： COc1cccc2CCC(=O)Nc12

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones